2-[5-(1,3-Thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-5-(trifluoromethyl)pyridine

• IUPAC Name: 2-[2-[5-(trifluoromethyl)pyridin-2-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-1,3-thiazole
• InChI: InChI=1S/C15H15F3N4S/c16-15(17,18)12-1-2-13(20-5-12)21-6-10-8-22(9-11(10)7-21)14-19-3-4-23-14/h1-5,10-11H,6-9H2
• InChI Key: UCSTWWBBEPUSEY-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=NC=C(C=C3)C(F)(F)F)C4=NC=CS4
• Molecular Formula: C15H15F3N4S
• Molecular Weight: 340.4 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They are a basic scaffold found in many natural compounds such as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

The synthesis of thiazole-based compounds often involves the reaction with n-alkylbromides in the presence of a base. For example, Narayana et al. synthesized a series of 5-(2-substituted–1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxy benzamides.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds containing nitrogen and sulfur atoms with isothiazole isomer. Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The chemical reactions involving thiazole-based compounds often involve modification at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.

Physical And Chemical Properties Analysis

Thiazoles are a basic scaffold found in many natural compounds. They are highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of thiazole-based compounds is diverse, depending on the specific compound and its biological target. They have been found to have a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Future Directions

Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that suggest potential future directions for research and drug development.